Cas no 34646-53-2 (1,2-Propanediol,3-(2,4-dichlorophenoxy)-)

• Product Name: 1,2-Propanediol,3-(2,4-dichlorophenoxy)-
• CAS No: 34646-53-2
• MF: C₉H₁₀Cl₂O₃
• MW: 237.079901218414
• CID: 318636
• PubChem ID: 95488
• Update Time: 2025-04-19

1,2-Propanediol,3-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(2,4-dichlorophenoxy)-
• 3-(2,4-dichlorophenoxy)propane-1,2-diol
• 1-(2,4-dichlorophenoxy)-2,3-propanediol
• 1, 3-(2,4-dichlorophenoxy)-
• 3-(2,4-Dichlorophenoxy)-1,2-propanediol
• 3-(2,4-dichloro-phenoxy)-propane-1,2-diol
• 3-(2,4-Dichlor-phenoxy)-propan-1,2-diol
• AC1L3UFL
• AI3-13148
• BRN 2454341
• glycerin-1-(2,4-dichlorophenyl)-ether
• NSC14598
• CHEMBL3277194
• SCHEMBL10432959
• 34646-53-2
• 4-06-00-00895 (Beilstein Handbook Reference)
• AKOS017359011
• NSC 14598
• 1,2-Propanediol, 3-(2,4-dichlorophenoxy)-
• NSC-14598

• Inchi： 1S/C9H10Cl2O3/c10-6-1-2-9(8(11)3-6)14-5-7(13)4-12/h1-3,7,12-13H,4-5H2
• InChI Key： ZIBOAPBPXIPVLG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(CO)O)Cl

Computed Properties

• Exact Mass: 236.0008
• Monoisotopic Mass: 236.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 397.4°C at 760 mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.578
• PSA: 49.69
• LogP: 1.72540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes